Cas no 245064-81-7 (methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate)

• Product Name: methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
• CAS No: 245064-81-7
• MF: C₁₅H₁₂N₂O₄S
• MW: 316.331782341003
• MDL: MFCD15529563
• CID: 1032651
• PubChem ID: 15866752
• Update Time: 2025-05-18

methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID, 1-(PHENYLSULFONYL)-, METHYL ESTER
• methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate
• Methyl 1-phenylsulfonyl-7-azaindole-3-carboxylate
• 1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
• CS-B1128
• Methyl1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• SCHEMBL497459
• Methyl 1-(benzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• DTXSID50578986
• VJA06481
• AMY37349
• SB11137
• P11824
• 245064-81-7

• MDL： MFCD15529563
• Inchi： 1S/C15H12N2O4S/c1-21-15(18)13-10-17(14-12(13)8-5-9-16-14)22(19,20)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： PRKMFYZEFIQCKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(=O)OC)C2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 316.05200
• Monoisotopic Mass: 316.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.64000
• LogP: 3.14070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate

Methyl 1-(Benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 245064-81-7): A Comprehensive Overview

Methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 245064-81-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique pyrrolopyridine core, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate combines a benzenesulfonyl group with a methyl ester-functionalized pyrrolopyridine system. This combination creates a versatile building block that can be modified for various applications. Researchers particularly value its electron-rich aromatic system and hydrogen-bond accepting properties, which contribute to its potential in medicinal chemistry.

In recent years, the demand for pyrrolopyridine derivatives has increased significantly due to their biological activities. The methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate structure has shown promise in several research areas, particularly as a precursor for kinase inhibitors and other therapeutic agents. Its sulfonamide moiety enhances binding affinity to biological targets, making it attractive for drug development.

The synthesis of CAS 245064-81-7 typically involves multi-step organic reactions starting from commercially available pyrrolopyridine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable intermediate. Recent publications highlight improved yields and purity through optimized reaction conditions.

From a commercial perspective, methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine carboxylate serves as an important building block in contract research organizations and pharmaceutical development. The global market for such specialty heterocyclic compounds continues to expand, driven by increasing investment in drug discovery and personalized medicine approaches.

Analytical characterization of 245064-81-7 typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex matrices.

Storage and handling of methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridne-3-carboxylate require standard laboratory precautions for organic compounds. Proper storage conditions typically involve protection from moisture and light at controlled temperatures to maintain stability over extended periods.

The future outlook for CAS 245064-81-7 appears promising, with ongoing research exploring its potential in novel therapeutic areas. Its structural features make it particularly interesting for developing targeted therapies and investigating structure-activity relationships in medicinal chemistry programs.

For researchers working with pyrrolo[2,3-b]pyridine derivatives, this compound offers numerous opportunities for structural modification and derivatization. The presence of both ester and sulfonamide functional groups provides multiple sites for chemical transformation, enabling the creation of diverse molecular libraries for screening purposes.

In conclusion, methyl 1-(benzenesulfonyl)pyrrolo[2,3-b]pyridine-3-carboxylate represents an important compound in modern chemical research. Its unique structural features and versatile applications continue to make it a valuable tool for scientists across multiple disciplines, particularly in the development of new pharmaceutical agents and specialty materials.